PDGFR
  • KBP-7018
    KBP-7018
    • Cat. No.:
    • B608310
    • CAS No.:
    • Molecular Formula:
    • C31H30N4O5
    • Molecular Weight:
    • 538.6 g/mol
    Description
    KBP-7018 is a novel, tyrosine kinase-selective inhibitor with potent effects on three fibrotic kinases (c-KIT, PDGFR, and RET). It IC50 values are: c-KIT 10nM;  RET 7.6 nM;  PDGFR 25nM. KBP-7018 repr...
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  • KBP-7018 hydrochloride
    KBP-7018 hydrochloride
    • Cat. No.:
    • B608311
    • CAS No.:
    • Molecular Formula:
    • C31H31ClN4O5
    • Molecular Weight:
    • 575.1 g/mol
    Description
    KBP-7018 Hydrochloride is a novel, tyrosine kinase-selective inhibitor with potent effects on three fibrotic kinases (c-KIT, PDGFR, and RET).
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  • Pazopanib-d6
    Pazopanib-d6
    • Cat. No.:
    • B1422400
    • CAS No.:
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 443.6 g/mol
    Description
    Pazopanib-d6 is intended for use as an internal standard for the quantification of pazopanib by GC- or LC-MS. Pazopanib is a multi-kinase inhibitor that inhibits the VEGF receptors VEGFR1, VEGFR2, and VEGFR3 (IC...
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  • TG 100801 Hydrochloride
    TG 100801 Hydrochloride
    • Cat. No.:
    • B1663545
    • CAS No.:
    • 1018069-81-2
    • Molecular Formula:
    • C33H31Cl2N5O3
    • Molecular Weight:
    • 616.5 g/mol
    Description
    TG 100801 is the prodrug of TG 100572 (HY-10184), TG 100572 is a multi-targeted kinase inhibitor that inhibit select growth factor receptor tyrosine kinases and Src familt kinases with IC50 values of 2/7/2/1/0.5...
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  • Pazopanib
    Pazopanib
    • Cat. No.:
    • B1684535
    • CAS No.:
    • 444731-52-6
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 437.5 g/mol
    Description
    Pazopanib is a pyrimidine that is 5-(pyrimidin-2-yl}amino-2-methylbenzenesulfonamide substituted at position 4 by a (2,3-dimethylindazol-6-yl)(methyl)amino group. Used as its hydrochloride salt for treatment of ...
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  • su4984
    su4984
    • Cat. No.:
    • B1684538
    • CAS No.:
    • Molecular Formula:
    • C20H19N3O2
    • Molecular Weight:
    • 333.4 g/mol
    Description
    SU4984 is a substance that inhibits the tyrosine kinase activity of fibroblast growth factor receptor 1, tyrosine phosphorylation of the PDGF receptor and the insulin receptor. (NCI)...
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  • Xl-999
    Xl-999
    • Cat. No.:
    • B1684539
    • CAS No.:
    • 705946-27-6
    • Molecular Formula:
    • C26H28FN5O
    • Molecular Weight:
    • 445.5 g/mol
    Description
    XL999 has the potential to provide benefit to patients with lung cancer and acute myelogenous leukemia. XL999 is a new chemical entity that inhibits a spectrum of receptor tyrosine kinases (RTKs) with growth pro...
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  • Amuvatinib
    Amuvatinib
    • Cat. No.:
    • B1684542
    • CAS No.:
    • 850879-09-3
    • Molecular Formula:
    • C23H21N5O3S
    • Molecular Weight:
    • 447.5 g/mol
    Description
    N-(1,3-benzodioxol-5-ylmethyl)-4-(4-benzofuro[3,2-d]pyrimidinyl)-1-piperazinecarbothioamide is a N-arylpiperazine.
    Amuvatinib has been used in trials studying the treatment of Solid Tumors and Small Cell Lung...
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  • Nintedanib-d8
    Nintedanib-d8
    • Cat. No.:
    • B12411456
    • CAS No.:
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 547.7 g/mol
    Description
    Nintedanib-d8 is a useful research compound. Its molecular formula is C31H33N5O4 and its molecular weight is 547.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nintedanib-d8 suitable for ...
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  • Toceranib-d8
    Toceranib-d8
    • Cat. No.:
    • B13434940
    • CAS No.:
    • Molecular Formula:
    • C22H25FN4O2
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Toceranib-d8 is a useful research compound. Its molecular formula is C22H25FN4O2 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Toceranib-d8 suitable for m...
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